molecular formula C8H5IN2O B8782627 6-Iodocinnolin-4-ol

6-Iodocinnolin-4-ol

Cat. No.: B8782627
M. Wt: 272.04 g/mol
InChI Key: DVMKVCRSEMFWRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Iodoquinazolin-4-ol (CAS: 16064-08-7) is a halogenated heterocyclic compound with the molecular formula C₈H₅IN₂O and a molecular weight of 272.04 g/mol. It belongs to the quinazolinone family, characterized by a bicyclic structure containing two nitrogen atoms in the quinazoline ring system. This compound is of significant interest in pharmaceutical research, particularly as a building block for kinase inhibitors such as Lapatinib . Its physical properties include a high melting point of 271°C, indicative of strong intermolecular interactions in the crystalline state .

Note on Nomenclature: The term "6-Iodocinnolin-4-ol" in the query may reflect a nomenclature discrepancy. Cinnoline and quinazoline are distinct heterocycles; cinnoline has adjacent nitrogen atoms, whereas quinazoline has nitrogen atoms at positions 1 and 2. The provided evidence exclusively pertains to 6-Iodoquinazolin-4-ol and related quinazolinone derivatives. This article will focus on these structurally validated compounds.

Properties

Molecular Formula

C8H5IN2O

Molecular Weight

272.04 g/mol

IUPAC Name

6-iodo-1H-cinnolin-4-one

InChI

InChI=1S/C8H5IN2O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)

InChI Key

DVMKVCRSEMFWRI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1I)C(=O)C=NN2

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table compares 6-Iodoquinazolin-4-ol with its closest structural analogues:

Compound Core Structure Substituent Molecular Formula Melting Point Key Applications
6-Iodoquinazolin-4-ol Quinazoline Iodo at C6 C₈H₅IN₂O 271°C Pharmaceuticals (e.g., Lapatinib synthesis)
6-Iodoquinolin-4-ol Quinoline Iodo at C6 C₉H₆INO Not reported Limited data; potential use in coordination chemistry
8-Iodoquinazolin-4-ol Quinazoline Iodo at C8 C₈H₅IN₂O Not reported Research intermediates

Key Observations :

  • Positional Isomerism : The placement of iodine (C6 vs. C8) in quinazoline derivatives significantly alters electronic properties and reactivity. For example, 6-iodo substitution enhances electrophilic aromatic substitution at adjacent positions, which is critical in drug design .
  • Heterocycle Stability: Quinazolinones exhibit greater metabolic stability compared to quinolines due to hydrogen bonding in the lactam group, making them preferred scaffolds in medicinal chemistry .

Physicochemical Properties

  • Solubility: 6-Iodoquinazolin-4-ol is sparingly soluble in water but dissolves in polar aprotic solvents like DMSO or DMF, a trait shared with other iodinated quinazolinones .
  • Thermal Stability: The high melting point (271°C) suggests robust crystalline packing, a feature absent in non-halogenated quinazolinones .

Pharmaceutical Relevance

6-Iodoquinazolin-4-ol serves as a precursor to Lapatinib, a dual tyrosine kinase inhibitor used in breast cancer therapy. Its iodine atom allows selective modification to enhance target binding affinity . In contrast, non-iodinated quinazolinones are less reactive in such transformations.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.